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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of methodologies and hypothetical results for the
guantification of Disperse Yellow 86 in textile samples. Due to the limited public availability of
specific inter-laboratory comparison data for Disperse Yellow 86, this document presents a
representative comparison based on common practices and proficiency testing for disperse
dyes. The data herein is illustrative and intended to guide researchers in establishing and
evaluating their own analytical methods.

Quantitative Data Summary

The following table summarizes hypothetical results from a simulated inter-laboratory
comparison study for the quantification of a yellow disperse dye, representative of Disperse
Yellow 86, in a polyester fabric sample. This data illustrates the expected variability and
performance across different laboratories and analytical methods.
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. Reported Standard

Analytical . o

Laboratory ID Method Concentration Deviation Recovery (%)
etho
(mglkg) (mglkg)

Lab A HPLC-UV 452 2.1 90.4
Lab B HPLC-UV 48.9 3.5 97.8
Lab C LC-MS/MS 51.5 1.5 103.0
Lab D LC-MS/MS 50.8 1.2 101.6

TLC-
Lab E _ 42.1 4.0 84.2

Densitometry
Lab F HPLC-DAD 475 2.8 95.0

Note: The spiked concentration of the yellow disperse dye in the polyester fabric was 50 mg/kg.

Experimental Protocols

A detailed methodology for the quantification of Disperse Yellow 86 in textile samples is
provided below, based on established analytical procedures such as DIN 54231.[1]

1. Sample Preparation (Extraction)
¢ Objective: To extract Disperse Yellow 86 from the textile matrix.

e Procedure:

[¢]

Weigh 1.0 g of the finely cut textile sample into a conical flask.

o

Add 20 mL of a suitable extraction solvent (e.g., methanol, chlorobenzene, or a mixture of
dimethylformamide and water).

Place the flask in an ultrasonic bath and extract for 30 minutes at 60°C.

o

o

Allow the extract to cool to room temperature.

[¢]

Filter the extract through a 0.45 um syringe filter into a clean vial for analysis.
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2. Analytical Method 1: High-Performance Liquid Chromatography with UV-Visible Detection
(HPLC-UV)

e Instrumentation: A standard HPLC system equipped with a C18 column and a UV-Visible
detector.

» Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

e Injection Volume: 20 pL.

o Detection Wavelength: The maximum absorption wavelength of Disperse Yellow 86.

e Quantification: External calibration curve prepared from certified reference standards of
Disperse Yellow 86.

3. Analytical Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

¢ Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer
with an electrospray ionization (ESI) source.

e Column: A C18 reversed-phase column.
o Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
« lonization Mode: Positive ESI.

e Quantification: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion
transitions for Disperse Yellow 86. An internal standard may be used to improve accuracy.

4. Analytical Method 3: Thin-Layer Chromatography with Densitometry (TLC-Densitometry)
» Stationary Phase: Silica gel TLC plates.
» Mobile Phase: A suitable solvent system (e.g., toluene-ethyl acetate).

o Application: Spot the extracted sample and standards onto the TLC plate.
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» Development: Develop the chromatogram in a saturated chamber.

» Detection and Quantification: Scan the plate with a densitometer at the maximum absorption
wavelength of Disperse Yellow 86 and quantify against the standards.

Visualizations
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Inter-laboratory Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. kalite.com [kalite.com]

¢ To cite this document: BenchChem. [Inter-laboratory Comparison of Disperse Yellow 86
Quantification: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076884#inter-laboratory-comparison-of-disperse-
yellow-86-quantification]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b076884?utm_src=pdf-body-img
https://www.benchchem.com/product/b076884?utm_src=pdf-custom-synthesis
https://www.kalite.com/en/eurolab/alerjik-dispers-boyarmaddeler-testi
https://www.benchchem.com/product/b076884#inter-laboratory-comparison-of-disperse-yellow-86-quantification
https://www.benchchem.com/product/b076884#inter-laboratory-comparison-of-disperse-yellow-86-quantification
https://www.benchchem.com/product/b076884#inter-laboratory-comparison-of-disperse-yellow-86-quantification
https://www.benchchem.com/product/b076884#inter-laboratory-comparison-of-disperse-yellow-86-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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